Cas no 1806234-25-2 (6-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 6-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1806234-25-2
• MF: C₇H₆F₃IN₂O₃S
• MW: 382.098823070526
• CID: 4835295
• Update Time: 2025-05-21

6-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C7H6F3IN2O3S/c1-3-2-4(11)13-6(17(12,14)15)5(3)16-7(8,9)10/h2H,1H3,(H2,12,14,15)
• InChI Key： LWZZAQCLSRDFNA-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=C(C(=N1)S(N)(=O)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 2
• Topological Polar Surface Area: 90.7

Additional information on 6-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide

6-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1806234-25-2, known as 6-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines an iodo group at the 6-position, a methyl group at the 4-position, and a trifluoromethoxy group at the 3-position of a pyridine ring, with a sulfonamide functional group at the 2-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide. Researchers have employed multi-step strategies involving nucleophilic aromatic substitution, iodination, and sulfonation to construct this complex molecule. The use of microwave-assisted synthesis has further streamlined the process, reducing reaction times while maintaining high yields and purity. These developments highlight the compound's potential as a building block for more intricate molecular architectures.

The pharmacological properties of 6-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide have been extensively studied in recent years. Preclinical studies suggest that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. Its ability to modulate cellular signaling pathways without significant cytotoxicity to healthy cells underscores its potential as a targeted therapeutic agent. Additionally, the trifluoromethoxy group contributes to enhanced bioavailability and stability in vivo, further enhancing its suitability for pharmaceutical applications.

In the realm of materials science, 6-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide has found utility as a precursor for advanced materials such as organic semiconductors and functional polymers. The sulfonamide group facilitates strong intermolecular interactions, which are critical for achieving high thermal stability and mechanical robustness in polymer systems. Furthermore, the presence of an iodo group allows for post-synthesis functionalization through nucleophilic substitution reactions, enabling the creation of tailored materials with specific electronic properties.

From an environmental perspective, the synthesis and application of 6-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, including the use of recyclable solvents and catalytic systems that reduce waste generation. These efforts align with global sustainability goals while maintaining the compound's high performance characteristics.

Looking ahead, ongoing research is focused on expanding the scope of applications for 6-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide. Collaborative efforts between academia and industry are exploring its potential in fields such as agrochemicals and diagnostics. Its unique combination of electronic properties and functional groups positions it as a versatile platform for innovation across multiple disciplines.

In conclusion, 6-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1806234-25-) represents a cutting-edge chemical entity with multifaceted applications across science and industry. Its synthesis has been refined through modern chemical techniques, its pharmacological potential is under active investigation, and its role in materials science continues to evolve. As research progresses, this compound is poised to make significant contributions to both scientific discovery and practical innovation.